Cas no 1808997-66-1 ((5-fluoro-1H-indazol-4-yl)boronic acid)

• Product Name: (5-fluoro-1H-indazol-4-yl)boronic acid
• CAS No: 1808997-66-1
• MF: C₇H₆BFN₂O₂
• MW: 179.9441447258
• MDL: MFCD30802379
• CID: 4618365
• PubChem ID: 131582484
• Update Time: 2025-05-22

(5-fluoro-1H-indazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1H-indazol-4-yl)boronic acid
• D96631
• EN300-22115447
• Z2755867541
• (5-Fluoro-1H-indazol-4-yl)boronicacid
• CS-0056163
• 1808997-66-1

• MDL： MFCD30802379
• Inchi： 1S/C7H6BFN2O2/c9-5-1-2-6-4(3-10-11-6)7(5)8(12)13/h1-3,12-13H,(H,10,11)
• InChI Key： PTLQAKBNORQWKL-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=NN2)C=1B(O)O

Computed Properties

• Exact Mass: 180.0506358g/mol
• Monoisotopic Mass: 180.0506358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on (5-fluoro-1H-indazol-4-yl)boronic acid

Introduction to (5-fluoro-1H-indazol-4-yl)boronic acid (CAS No. 1808997-66-1)

The compound 5-fluoro-1H-indazol-4-yl boronic acid, identified by the CAS number 1808997-66-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities and applications in medicinal chemistry. The structure of this compound comprises an indazole ring system substituted with a fluorine atom at the 5-position and a boronic acid group at the 4-position, making it a versatile building block for further chemical modifications.

Recent advancements in chemical synthesis have enabled the efficient preparation of 5-fluoroindazole boronic acid through various methodologies. One notable approach involves the Suzuki-Miyaura coupling reaction, which facilitates the formation of carbon-carbon bonds between boronic acids and aryl halides. This reaction has been pivotal in constructing complex molecular frameworks, particularly in the development of novel pharmaceutical agents. The presence of the fluorine substituent at the 5-position imparts unique electronic and steric properties to the molecule, enhancing its reactivity and selectivity in various coupling reactions.

In terms of biological activity, 5-fluoroindazole boronic acid has demonstrated potential as a precursor for bioactive compounds. For instance, studies have shown that indazole derivatives can exhibit anti-inflammatory, antitumor, and antimicrobial properties. The integration of a boronic acid group into such structures opens avenues for further functionalization, enabling researchers to explore its role in targeted drug delivery systems and bioconjugate chemistry.

The synthesis of this compound typically involves multi-step processes, including nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the resulting product meets rigorous quality standards required for pharmaceutical applications. Moreover, the use of modern analytical techniques such as NMR spectroscopy and mass spectrometry has facilitated precise characterization of this compound, confirming its structural integrity.

From an environmental standpoint, understanding the ecological impact of 5-fluoroindazole boronic acid is crucial. Studies are ongoing to assess its biodegradability and potential toxicity to aquatic organisms. These evaluations are essential for ensuring sustainable practices in chemical manufacturing and minimizing adverse effects on ecosystems.

In conclusion, 5-fluoroindazole boronic acid (CAS No. 1808997-66-1) represents a valuable compound with promising applications in drug discovery and chemical synthesis. Its unique structure and reactivity make it an attractive candidate for further research, particularly in developing innovative therapeutic agents. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly significant role in both academic and industrial settings.